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Compound Name: Kisspeptin-10, human

Cat. No.: B13392860 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Functional Hypothalamic Amenorrhea (FHA) is a common cause of secondary amenorrhea,

characterized by the suppression of the hypothalamic-pituitary-gonadal (HPG) axis in the

absence of an organic cause.[1][2] It is often associated with stressors such as excessive

exercise, low energy availability, and psychological stress.[1][2][3] The underlying

pathophysiology involves a functional disruption of pulsatile Gonadotropin-Releasing Hormone

(GnRH) secretion from the hypothalamus, leading to low levels of Luteinizing Hormone (LH)

and Follicle-Stimulating Hormone (FSH), anovulation, and hypoestrogenism.[1][4]

Kisspeptin, a neuropeptide encoded by the KISS1 gene, has emerged as a critical upstream

regulator of GnRH neurons and a key component of the GnRH pulse generator.[1][2][5][6]

Kisspeptins act via the G protein-coupled receptor, KISS1R (also known as GPR54), to potently

stimulate GnRH secretion.[5][6][7] This central role makes Kisspeptin-10, a biologically active

decapeptide fragment of the full-length Kisspeptin-54, a valuable tool for investigating the

pathophysiology of FHA and exploring its therapeutic potential.[8][9] Studies suggest that FHA

may be a state of kisspeptin deficiency, and administration of exogenous kisspeptin can restore

gonadotropin secretion.[8]
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Kisspeptin-10 exerts its effects by binding to the KISS1R on GnRH neurons in the

hypothalamus.[5][10] This binding activates a Gαq/11 signaling cascade, leading to the

activation of Phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate

(PIP2) into inositol triphosphate (IP3) and diacylglycerol (DAG).[6][7][10] IP3 triggers the

release of intracellular calcium (Ca2+), which, along with DAG-activated Protein Kinase C

(PKC), leads to neuronal depolarization and the secretion of GnRH into the hypophyseal portal

system.[7][10][11] GnRH then travels to the anterior pituitary to stimulate the synthesis and

release of LH and FSH.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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